Cas no 2229503-03-9 (2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229503-03-9
• MF: C₈H₆BrClF₂O
• MW: 271.486447811127
• CID: 6499747
• PubChem ID: 165701890
• Update Time: 2025-06-15

2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol
• 2229503-03-9
• EN300-1945502

• Inchi： 1S/C8H6BrClF2O/c9-7-2-1-5(10)3-6(7)8(11,12)4-13/h1-3,13H,4H2
• InChI Key： ZEAXCYZCHHYAPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CO)(F)F)Cl

Computed Properties

• Exact Mass: 269.92586g/mol
• Monoisotopic Mass: 269.92586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol (CAS No. 2229503-03-9)

2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol (CAS No. 2229503-03-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of haloalkyl alcohols and is characterized by the presence of bromine, chlorine, and fluorine atoms, which confer it with distinct chemical and biological properties.

The molecular structure of 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol is composed of a substituted phenyl ring attached to a difluoroethyl alcohol moiety. The bromine and chlorine substituents on the phenyl ring contribute to its lipophilicity and reactivity, while the fluorine atoms on the ethyl group enhance its stability and metabolic resistance. These characteristics make it a valuable candidate for various chemical and pharmaceutical applications.

Recent studies have explored the potential of 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol in the development of new drugs and materials. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo selective chemical transformations makes it a versatile building block for the creation of complex molecules with therapeutic potential.

In the context of medicinal chemistry, 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol has been investigated for its potential as a lead compound in drug discovery. Its unique combination of halogen substituents and difluoroethyl alcohol functionality allows for the modulation of biological activity through subtle structural modifications. This flexibility is crucial in optimizing drug candidates for improved efficacy, selectivity, and pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and asthma.

Beyond its medicinal applications, 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol has also been explored for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers at a leading materials science institute have reported that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport and stability.

The synthesis of 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol typically involves multi-step reactions starting from readily available starting materials. One common approach involves the reaction of 4-bromoacetophenone with chloroacetyl chloride followed by nucleophilic substitution with fluoroacetic acid. The resulting intermediate is then reduced to form the desired alcohol. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial settings.

In conclusion, 2-(2-bromo-5-chlorophenyl)-2,2-difluoroethan-1-ol (CAS No. 229503) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration and development in fields such as medicinal chemistry, materials science, and organic synthesis.